Cas no 1060261-70-2 (5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide
• CAS No: 1060261-70-2
• MF: C₁₁H₁₃NO₂S₃
• MW: 287.421418905258
• CID: 6251359
• PubChem ID: 25869791
• Update Time: 2025-06-23

5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide
• 5-methyl-N-(2-thiophen-3-ylethyl)thiophene-2-sulfonamide
• 1060261-70-2
• 5-METHYL-N-[2-(THIOPHEN-3-YL)ETHYL]THIOPHENE-2-SULFONAMIDE
• VU0635941-1
• AKOS008123335
• F5105-0132
• Z369277246
• 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C11H13NO2S3/c1-9-2-3-11(16-9)17(13,14)12-6-4-10-5-7-15-8-10/h2-3,5,7-8,12H,4,6H2,1H3
• InChI Key： FZONJEWBLUXZCO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 287.01084218g/mol
• Monoisotopic Mass: 287.01084218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Additional information on 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide

5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide (CAS No. 1060261-70-2)

The compound 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide, identified by the CAS number 1060261-70-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their biological activities and synthetic versatility. The molecule features a thiophene ring system, a methyl group, and a sulfonamide functional group, making it an interesting target for research in drug discovery and material science.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural element in this compound. Thiophenes are known for their stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of two thiophene rings in this molecule further enhances its electronic properties and reactivity. The methyl group attached to the thiophene ring at position 5 adds to the molecule's steric bulk and can influence its solubility and bioavailability.

The sulfonamide group (-SO₂NH-) is another critical feature of this compound. Sulfonamides are known for their ability to form hydrogen bonds, which can significantly impact the molecule's pharmacokinetic properties. This functional group also contributes to the molecule's polar surface area, making it potentially suitable for interactions with biological targets such as proteins and enzymes.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The unique combination of thiophene rings and sulfonamide groups in this compound suggests that it may exhibit potent biological activity against various disease targets. For instance, researchers have explored similar compounds for their potential as anti-inflammatory agents, antiviral drugs, and anticancer therapies.

In terms of synthesis, 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide can be prepared through a variety of methods, including coupling reactions and nucleophilic substitutions. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such complex molecules with higher efficiency and lower environmental impact.

From an applications perspective, this compound has shown promise in several areas. In the field of materials science, thiophene-containing molecules are often used as building blocks for conducting polymers and organic electronics due to their conjugated π-systems. The presence of a sulfonamide group may further enhance these properties by introducing additional functionality.

In conclusion, 5-Methyl-N-[2-(thiophen-3-YL)ethyl]thiophene-2-sulfonamide (CAS No. 1060261-70-2) is a versatile compound with a rich structural framework that lends itself to diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development.